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Compound of Interest

Compound Name: 1,1-Dichloro-1-fluoroethane

Cat. No.: B156305 Get Quote

Technical Support Center: HCFC-141b Inhalation
Exposure
This guide provides immediate first aid procedures and answers to frequently asked questions

for researchers, scientists, and drug development professionals who may encounter inhalation

exposure to 1,1-dichloro-1-fluoroethane (HCFC-141b).

Troubleshooting Guide: Immediate Response to
HCFC-141b Inhalation
Scenario: A researcher is exhibiting symptoms of dizziness and headache after working with

HCFC-141b in a poorly ventilated area.
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Immediate Action Detailed Steps

1. Evacuate the Area

Immediately move the affected individual to an

area with fresh air.[1][2][3][4] If the release is

large, evacuate all personnel from the vicinity.[1]

[5]

2. Assess Breathing

Check if the person is breathing. If breathing is

difficult, administer oxygen if you are trained to

do so.[1][2] If breathing has stopped, begin

artificial respiration immediately.[1][2][4]

3. Seek Medical Attention

Call for immediate medical assistance.[2][3]

Inform the medical personnel about the

exposure to HCFC-141b and provide them with

the Safety Data Sheet (SDS) if available.

4. Monitor Vital Signs

Keep the affected person warm and at rest while

waiting for medical help.[4] Monitor their

breathing and level of consciousness.

5. Decontamination (if necessary)

If the individual's clothing is contaminated with

liquid HCFC-141b, remove it promptly to prevent

further inhalation of vapors and skin contact.[2]

[4]

Frequently Asked Questions (FAQs)
Q1: What are the primary symptoms of inhalation exposure to HCFC-141b?

A1: High vapor concentrations can irritate the eyes and respiratory tract.[2] Initial symptoms of

overexposure may include dizziness, headache, and drowsiness, which can progress to loss of

consciousness in severe cases.[2][3] Inhalation of high concentrations may also lead to heart

irregularities.[1][2]

Q2: What are the long-term health effects of a single, acute inhalation exposure?

A2: While HCFC-141b has low acute toxicity, overexposure can be harmful.[6] In some

reported cases of uncontrolled occupational exposure, acute pulmonary toxicity has been

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://colder-solution.s3.ap-southeast-1.amazonaws.com/upload/SPEC_MSDS_ORAFON_HCFC_141b_ORN_7e887e9d23.pdf
https://hkw1615e5-pic43.websiteonline.cn/upload/HCFC141bMSDS.pdf
https://image.makewebeasy.net/makeweb/0/hk388m3Lo/Document/R141B__Material_Safety_Data_Sheet.pdf?v=202405291424
https://www.cdc.gov/niosh/npg/firstaid.html
https://colder-solution.s3.ap-southeast-1.amazonaws.com/upload/SPEC_MSDS_ORAFON_HCFC_141b_ORN_7e887e9d23.pdf
https://www.scribd.com/document/886907839/R141b-MSDS
https://colder-solution.s3.ap-southeast-1.amazonaws.com/upload/SPEC_MSDS_ORAFON_HCFC_141b_ORN_7e887e9d23.pdf
https://hkw1615e5-pic43.websiteonline.cn/upload/HCFC141bMSDS.pdf
https://colder-solution.s3.ap-southeast-1.amazonaws.com/upload/SPEC_MSDS_ORAFON_HCFC_141b_ORN_7e887e9d23.pdf
https://hkw1615e5-pic43.websiteonline.cn/upload/HCFC141bMSDS.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://hkw1615e5-pic43.websiteonline.cn/upload/HCFC141bMSDS.pdf
https://image.makewebeasy.net/makeweb/0/hk388m3Lo/Document/R141B__Material_Safety_Data_Sheet.pdf?v=202405291424
https://www.cdc.gov/niosh/npg/firstaid.html
https://hkw1615e5-pic43.websiteonline.cn/upload/HCFC141bMSDS.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://hkw1615e5-pic43.websiteonline.cn/upload/HCFC141bMSDS.pdf
https://hkw1615e5-pic43.websiteonline.cn/upload/HCFC141bMSDS.pdf
https://image.makewebeasy.net/makeweb/0/hk388m3Lo/Document/R141B__Material_Safety_Data_Sheet.pdf?v=202405291424
https://colder-solution.s3.ap-southeast-1.amazonaws.com/upload/SPEC_MSDS_ORAFON_HCFC_141b_ORN_7e887e9d23.pdf
https://hkw1615e5-pic43.websiteonline.cn/upload/HCFC141bMSDS.pdf
https://pubmed.ncbi.nlm.nih.gov/18689598/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


observed, characterized by symptoms like cough, shortness of breath, and malaise.[6] Medical

conditions such as heart disease may be aggravated by exposure.[2]

Q3: Is it safe to administer adrenaline (epinephrine) to a person who has inhaled HCFC-141b

and is in distress?

A3: No. It is crucial to inform medical professionals that the patient has been exposed to

HCFC-141b. The use of adrenaline or similar drugs should be avoided as HCFC-141b can

increase the heart's sensitivity to these substances, potentially leading to cardiac arrhythmias.

[1][2]

Q4: What should I do if there is a large spill of HCFC-141b in the laboratory?

A4: In the event of a large spill, evacuate the area immediately.[1][5] The vapors are heavier

than air and can accumulate in low-lying areas.[1] Ensure the area is well-ventilated, using

floor-level forced-air ventilation if possible, to disperse the gas.[2][5] Remove all open flames

and potential ignition sources.[1][2] Clean-up should only be performed by trained personnel

wearing appropriate personal protective equipment, including a self-contained breathing

apparatus (SCBA).[1]

Q5: What are the recommended exposure limits for HCFC-141b in a laboratory setting?

A5: While specific occupational exposure limits can vary, it is essential to maintain

concentrations well below levels that could cause adverse effects. Engineering controls such

as local exhaust ventilation should be used to minimize exposure.[1][2]

Quantitative Data Summary
The following table summarizes key quantitative data related to the toxicology of HCFC-141b.
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Parameter Value Species Effect

4-hour LC50 32,000 ppm Rat
Practically non-toxic

by inhalation.[1]

Cardiac Sensitization

LOAEL

5,000 ppm (10 min

exposure)
Monkey

Lowest Observed

Adverse Effect Level

for cardiac

sensitization.[7]

Cardiac Sensitization

LOAEL

5,200 ppm (10 min

exposure)
Dog

Lowest Observed

Adverse Effect Level

for cardiac

sensitization.[7]

Anesthetic-like Effects > 5,000 ppm Animal Studies

Weakness, loss of

coordination,

unresponsiveness.[1]

Experimental Protocols
Detailed methodologies for the key toxicological experiments cited are often proprietary and not

fully available in public-facing safety documents. The studies referenced in the safety data

sheets are typically conducted under standardized guidelines (e.g., OECD, EPA) for assessing

chemical safety. These protocols involve exposing test animals to controlled concentrations of

the substance for specific durations and observing for various endpoints, including mortality,

clinical signs of toxicity, and pathological changes. For specific experimental details, it would be

necessary to consult the original study reports, which may not be publicly accessible.
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At the Scene

Breathing Assessment

First Aid Actions

Professional Medical Care

Inhalation Exposure to HCFC-141b Occurs

Immediately Move Person to Fresh Air

Call for Emergency Medical Help

Assess Breathing

Is the person breathing?

Breathing is Difficult

Yes, but with difficulty

Not Breathing

No

Breathing Normally

Yes, normally

Administer Oxygen (if trained) Provide Artificial Respiration

Keep Warm, at Rest, and Monitor

Inform Medical Personnel of HCFC-141b Exposure

Crucial: Advise Against Adrenaline/Epinephrine Use

Click to download full resolution via product page

Caption: First aid workflow for HCFC-141b inhalation exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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